Cas no 96833-56-6 ( )

• Product Name: &nbsp
• CAS No: 96833-56-6
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 1002054
• PubChem ID: 53440084
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-ETHYL-6-METHOXY-5-PYRIMIDINAMINE
• 4-chloro-2-ethyl-6-methoxypyrimidin-5-amine
• DTXSID40702354
• AKOS006307211
• 96833-56-6
•  

• Inchi： 1S/C7H10ClN3O/c1-3-4-10-6(8)5(9)7(11-4)12-2/h3,9H2,1-2H3
• InChI Key： HWYQOSUETSTXGW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(CC)N=1)OC)N

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61Ų